2-[(2,5-dimethylbenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of diheterocyclic compounds based on 2-thioacetohydrazide-5,7-dimethyl-1,2,4-triazolo[1,5-a]-pyrimidine derivatives has been described, involving the conversion of the base compound into triazoles, 1,3,4-oxadiazoles, and 1,3,4-thiadiazoles. The structures of these compounds were confirmed through various analytical techniques such as 1H-NMR, MS, and elemental analyses (Liu et al., 2008).
Molecular Structure Analysis
The molecular structure of 5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine derivatives has been extensively studied, revealing diverse coordination modes when used as ligands for divalent metal thiocyanates. Infrared and ligand field spectra have been employed to discuss their properties, and crystal structures have been described, demonstrating the compound's versatility in forming complex structures (Dillen et al., 1983).
Chemical Reactions and Properties
Research into the chemical reactions of 2-thioacetohydrazide derivatives has led to the synthesis of a variety of compounds exhibiting potential as cardiovascular agents due to their inhibitory effects on cAMP phosphodiesterase from various tissues. These studies underscore the significant biological activity that these compounds may possess, furthering their potential therapeutic applications (Novinson et al., 1982).
Physical Properties Analysis
The synthesis and characterization of derivatives, including their crystal structures and physico-chemical properties, have been a focal point of research, revealing detailed insights into their stability, reactivity, and interactions. These studies provide a foundation for understanding the behavior of these compounds under various conditions (Canfora et al., 2010).
Chemical Properties Analysis
The exploration of the chemical properties of 5,7-dimethyl-1,2,4-triazolo[1,5-a]pyrimidine derivatives has led to the discovery of their potential as herbicidal and antimicrobial agents. These compounds have been synthesized and tested for their bioactivity, demonstrating significant efficacy against various pests and pathogens, which highlights their potential utility in agricultural and pharmaceutical applications (Shen De-long, 2006).
Mechanism of Action
While the specific mechanism of action for “2-[(2,5-dimethylbenzyl)thio]-5,7-dimethyl[1,2,4]triazolo[1,5-a]pyrimidine” is not mentioned in the retrieved papers, compounds with similar structures have been found to exhibit significant inhibitory activity . For instance, some pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives have been found to act as novel CDK2 inhibitors .
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methylsulfanyl]-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N4S/c1-10-5-6-11(2)14(7-10)9-21-16-18-15-17-12(3)8-13(4)20(15)19-16/h5-8H,9H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFNYAEGHLMFZPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CSC2=NN3C(=CC(=NC3=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.